Cas no 61903-45-5 (1,8-Naphthalenediamine, 2-methyl-)

• Product name: 1,8-Naphthalenediamine, 2-methyl-
• CAS No: 61903-45-5
• MF: C₁₁H₁₂N₂
• MW: 172.22638
• CID: 1634329
• PubChem ID: 12324871

1,8-Naphthalenediamine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenediamine, 2-methyl-
• 2-Methyl-1,8-naphthalenediamine
• 2-methylnaphthalene-1,8-diamine
• SCHEMBL6185564
• DTXSID50489285
• 61903-45-5

• Inchi： InChI=1S/C11H12N2/c1-7-5-6-8-3-2-4-9(12)10(8)11(7)13/h2-6H,12-13H2,1H3
• InChI Key： QCOPLVVBOXBIGW-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(C=CC=C2N)C=C1)N

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 52.04